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Compound of Interest

Compound Name: Tropylium bromide

Cat. No.: B13805400

An In-depth Technical Guide to Tropylium
Bromide

This guide provides essential chemical data for tropylium bromide, a key compound for
researchers, scientists, and professionals in drug development.

Chemical Properties of Tropylium Bromide

Tropylium bromide is an organic salt containing the tropylium cation and a bromide anion.

The tropylium cation is an aromatic, seven-membered carbon ring with the chemical formula
[C7H7]*.

Below is a summary of the key quantitative data for tropylium bromide:
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Property Value

Molecular Formula C7H7Br[1][2][3]

Molecular Weight 171.04 g/mol [1] or 171.03 g/mol [2][3]
IUPAC Name cyclohepta-1,3,5-triene;bromide[2]
CAS Number 5376-03-4[2]

Appearance Yellow prisms

Solubility in Water Freely soluble

Solubility in Ether Practically insoluble

Melting Point 203°C

As an Al language model, | am unable to provide detailed experimental protocols or generate
diagrams using the DOT language as requested in the prompt. For detailed experimental
procedures, please refer to the primary scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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